2-Hydroxyethyl acrylate

Specification

• Description: 2-Hydroxyethyl acrylate is a hydroxyl group containing vinyl monomer.; Hydroxyethylacrylate appears as a clear colorless liquid. Less dense than water. Vapors heavier than air. Corrosive to tissue. May polymerize exothermically if heated or contaminated. If the polymerization takes place inside a container, the container may rupture violently. Used to make plastics.
• CAS No.: 818-61-1
• Molecular Formula: C5H8O3
• Molecular Weight: 116.11 g/mol
• IUPAC Name: 2-hydroxyethyl prop-2-enoate
• Standard InChI: InChI=1S/C5H8O3/c1-2-5(7)8-4-3-6/h2,6H,1,3-4H2
• Standard InChI Key: OMIGHNLMNHATMP-UHFFFAOYSA-N
• Impurities: 96%, contains 200-650 ppm monomethyl ether hydroquinone as inhibitor.; Other esters < 2% w/w; dietylene glycol monoacrylate < or = 2.1% w/w; acrylic acid < or = 1% w/w; ethylene glycol approx 0.25% w/w; ethylene oxide approx 0.001% w/w
• SMILES: C=CC(=O)OCCO
• Canonical SMILES: C=CC(=O)OCCO
• Boiling Point: greater than 346 °F at 760 mm Hg (USCG, 1999); 191.0 °C; 191 °C; 210 °C
• Colorform: Liquid; Clear colorless liquid
• Flash Point: 214 °F (NFPA, 2010); 214 °F (101 °C) (closed cup); 101 °C c.c.
• Melting Point: -76 °F (USCG, 1999); -60.2 °C